Cas no 61977-29-5 (6-chloro-1,2-benzoxazol-3-ol)

6-Chloro-1,2-benzoxazol-3-ol is a heterocyclic compound featuring a benzoxazole core substituted with a chloro group at the 6-position and a hydroxyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The chloro and hydroxyl functional groups offer versatile sites for further derivatization, enabling the formation of complex molecular architectures. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The compound’s well-defined chemical properties ensure reproducibility in research and industrial applications.
6-chloro-1,2-benzoxazol-3-ol structure
6-chloro-1,2-benzoxazol-3-ol structure
Product Name:6-chloro-1,2-benzoxazol-3-ol
CAS No:61977-29-5
MF:C7H4ClNO2
MW:169.565160751343
MDL:MFCD00125033
CID:501687
PubChem ID:2781852
Update Time:2025-06-08

6-chloro-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Chlorobenzo[d]isoxazol-3-ol
    • 6-Chloro-1,2-benzisoxazol-3(2H)-one
    • 1,2-Benzisoxazol-3(2H)-one,6-chloro-
    • 6-Chloro-1,2-benzisoxazol-3-ol
    • 6-chloro-1,2-benzoxazol-3-one
    • 6-Chloro-3-hydroxy-1,2-benzisoxazole
    • 6-chloro-1,2-benzoxazol-3-ol
    • 1,2-Benzisoxazol-3(2H)-one, 6-chloro-
    • 6-chlorobenzo(d)isoxazol-3-ol
    • CBIO
    • PubChem11268
    • MLS000850688
    • BDBM23174
    • 3-hydroxy-6-chloro-benzisoxazole
    • SJAPSPJRTQCDNO-UHFFFAOYSA-N
    • HMS2790M22
    • HMS3741O11
    • 6-chloranyl-1,2-benzoxazol-3-one
    • C
    • SY104108
    • 61977-29-5
    • 6-Chlorobenzo[d]isoxazol-3(2H)-one
    • EN300-318802
    • 6-CHLORO-2H-1,2-BENZOXAZOL-3-ONE
    • CHEMBL445990
    • SR-01000641124-1
    • 6-Chloro-3-hydroxybenzisoxazole
    • MFCD00125033
    • 6-chlorobenzo[d]isoxazol-3-ol, AldrichCPR
    • CBIO, >=95% (HPLC)
    • AKOS006230032
    • CCG-1741
    • PD129399
    • DTXSID70381878
    • TS-02303
    • SCHEMBL481926
    • GEO-03212
    • 6-Chlorobenzisoxazol-3(2H)-one
    • BDBM50170230
    • CS-0063922
    • CHEBI:194636
    • SMR000456705
    • 6-Chloro-benzo[d]isoxazol-3-ol
    • MDL: MFCD00125033
    • Inchi: 1S/C7H4ClNO2/c8-4-1-2-5-6(3-4)11-9-7(5)10/h1-3H,(H,9,10)
    • InChI Key: SJAPSPJRTQCDNO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(NOC=2C=1)=O

Computed Properties

  • Exact Mass: 168.99300
  • Monoisotopic Mass: 168.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Gray solid
  • Density: 1.486
  • Melting Point: 215-217 ºC
  • Boiling Point: 336.7 °C at 760 mmHg
  • Flash Point: 157.4 °C
  • Refractive Index: 1.603
  • Solubility: DMSO: soluble15mg/mL (clear solution)
  • PSA: 46.26000
  • LogP: 2.18680

6-chloro-1,2-benzoxazol-3-ol Security Information

6-chloro-1,2-benzoxazol-3-ol Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-1,2-benzoxazol-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C364630-100mg
6-Chloro-1,2-benzisoxazol-3(2H)-one
61977-29-5
100mg
$ 184.00 2023-04-18
TRC
C364630-1g
6-Chloro-1,2-benzisoxazol-3(2H)-one
61977-29-5
1g
$ 1800.00 2023-09-08
ChemScence
CS-0063922-100mg
6-Chlorobenzo[d]isoxazol-3(2H)-one
61977-29-5 99.85%
100mg
$43.0 2022-04-27
ChemScence
CS-0063922-250mg
6-Chlorobenzo[d]isoxazol-3(2H)-one
61977-29-5 99.85%
250mg
$65.0 2022-04-27
ChemScence
CS-0063922-1g
6-Chlorobenzo[d]isoxazol-3(2H)-one
61977-29-5 99.85%
1g
$78.0 2022-04-27
ChemScence
CS-0063922-5g
6-Chlorobenzo[d]isoxazol-3(2H)-one
61977-29-5 99.85%
5g
$301.0 2022-04-27
Chemenu
CM157959-5g
6-Chloro-1,2-benzisoxazol-3-ol
61977-29-5 95%
5g
$679 2021-06-08
Apollo Scientific
OR27159-1g
6-Chloro-3-hydroxy-1,2-benzisoxazole
61977-29-5 95%
1g
£83.00 2025-02-19
Apollo Scientific
OR27159-5g
6-Chloro-3-hydroxy-1,2-benzisoxazole
61977-29-5 95%
5g
£302.00 2025-02-19
Apollo Scientific
OR27159-10g
6-Chloro-3-hydroxy-1,2-benzisoxazole
61977-29-5 95%
10g
£457.00 2025-02-19
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.